Cas no 1226453-25-3 (2-{2-(1H-indol-3-yl)formamidoacetamido}-N,N,4-trimethyl-1,3-thiazole-5-carboxamide)

• Product Name: 2-{2-(1H-indol-3-yl)formamidoacetamido}-N,N,4-trimethyl-1,3-thiazole-5-carboxamide
• CAS No: 1226453-25-3
• MF: C₁₈H₁₉N₅O₃S
• MW: 385.440161943436
• CID: 6293874
• PubChem ID: 49677573
• Update Time: 2025-05-20

2-{2-(1H-indol-3-yl)formamidoacetamido}-N,N,4-trimethyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(1H-indol-3-yl)formamidoacetamido}-N,N,4-trimethyl-1,3-thiazole-5-carboxamide
• VU0527944-1
• F5889-0229
• AKOS024527314
• 2-[[2-(1H-indole-3-carbonylamino)acetyl]amino]-N,N,4-trimethyl-1,3-thiazole-5-carboxamide
• 2-{2-[(1H-indol-3-yl)formamido]acetamido}-N,N,4-trimethyl-1,3-thiazole-5-carboxamide
• 2-(2-(1H-indole-3-carboxamido)acetamido)-N,N,4-trimethylthiazole-5-carboxamide
• 1226453-25-3

• Inchi： 1S/C18H19N5O3S/c1-10-15(17(26)23(2)3)27-18(21-10)22-14(24)9-20-16(25)12-8-19-13-7-5-4-6-11(12)13/h4-8,19H,9H2,1-3H3,(H,20,25)(H,21,22,24)
• InChI Key： RQEUPHVTYAQTDC-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(N(C)C)=O)NC(CNC(C1=CNC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 385.12086066g/mol
• Monoisotopic Mass: 385.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{2-(1H-indol-3-yl)formamidoacetamido}-N,N,4-trimethyl-1,3-thiazole-5-carboxamide

Compound CAS No. 1226453-25-3: 2-{2-(1H-indol-3-yl)formamidoacetamido}-N,N,4-trimethyl-1,3-thiazole-5-carboxamide

The compound with CAS No. 1226453-25-3, named 2-{2-(1H-indol-3-yl)formamidoacetamido}-N,N,4-trimethyl-1,3-thiazole-5-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which combines an indole moiety with a thiazole ring system, both of which are known for their diverse biological activities. The presence of multiple functional groups, including formamido, acetamido, and carboxamide, further enhances its chemical versatility and bioactivity potential.

Recent studies have highlighted the importance of indole-containing compounds in various therapeutic areas, including anticancer, anti-inflammatory, and neuroprotective applications. The indole moiety in this compound is particularly interesting due to its ability to interact with a wide range of biological targets, such as receptors and enzymes. For instance, research has shown that indole derivatives can modulate the activity of serotonin receptors, making them promising candidates for treating conditions like depression and anxiety.

The thiazole ring system in this compound adds another layer of complexity and functionality. Thiazoles are known for their stability and ability to participate in hydrogen bonding, which is crucial for drug-receptor interactions. Additionally, the substitution pattern on the thiazole ring—specifically the presence of N,N,4-trimethyl groups—contributes to the compound's lipophilicity and solubility properties. These properties are essential for ensuring that the compound can effectively penetrate biological membranes and reach its target sites within the body.

One of the most recent advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have explored the use of this compound as a carrier for delivering therapeutic agents to specific tissues or cells. The ability of the compound to bind to certain proteins or receptors makes it an ideal candidate for such applications. For example, studies have demonstrated that this compound can be used as a carrier for anticancer drugs, enhancing their efficacy while reducing systemic toxicity.

Furthermore, the formamidoacetamido group in this compound plays a critical role in its biological activity. This group is known to enhance the compound's ability to inhibit key enzymes involved in disease pathways. For instance, recent research has shown that this group can inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes associated with cancer metastasis and inflammation. By inhibiting these enzymes, the compound has shown potential as an anti-cancer agent.

The synthesis of this compound involves a multi-step process that combines various organic chemistry techniques. The key steps include the formation of the indole ring system through cyclization reactions and the subsequent attachment of functional groups to the thiazole ring. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and greater purity, making it more accessible for large-scale studies.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it suitable for oral administration. Studies have shown that it has good absorption rates in the gastrointestinal tract and moderate plasma protein binding affinity. These properties ensure that the compound can achieve therapeutic concentrations in target tissues without requiring frequent dosing.

One area where this compound has shown particular promise is in its application as a neuroprotective agent. Recent research has demonstrated that it can protect neurons from oxidative stress-induced damage by activating pathways that promote cell survival and inhibit apoptosis. This makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, CAS No. 1226453-25-3 represents a cutting-edge molecule with significant potential in various therapeutic areas. Its unique structure combines multiple functional groups that contribute to its diverse biological activities and favorable pharmacokinetic properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.